Cas no 19242-50-3 (Ethyl 3-Hydroxy-2-phenylacrylate)

• Product Name: Ethyl 3-Hydroxy-2-phenylacrylate
• CAS No: 19242-50-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 2503080
• Update Time: 2025-05-21

Ethyl 3-Hydroxy-2-phenylacrylate Chemical and Physical Properties

Names and Identifiers

• (E)-Ethyl 3-hydroxy-2-phenylacrylate
• Ethyl 3-Hydroxy-2-phenylacrylate
• 3-hydroxy-2-phenylacrylic acid ethyl ester
• 6739AJ
• 2-Phenyl-3-hydroxyacrylic acid ethyl ester
• (E)-2-Phenyl-3-hydroxypropenoic acid ethyl ester

• Inchi： 1S/C11H12O3/c1-2-14-11(13)10(8-12)9-6-4-3-5-7-9/h3-8,12H,2H2,1H3/b10-8+
• InChI Key： ZQCUSIHDKTWLTA-CSKARUKUSA-N
• SMILES： O(CC)C(/C(=C/O)/C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Ethyl 3-Hydroxy-2-phenylacrylate

Ethyl 3-Hydroxy-2-phenylacrylate (CAS No. 19242-50-3): A Versatile Compound in Modern Chemistry and Industry

Ethyl 3-Hydroxy-2-phenylacrylate (CAS No. 19242-50-3) is a highly specialized organic compound that has garnered significant attention in both academic research and industrial applications. This ester derivative, characterized by its hydroxyl and phenyl functional groups, is widely utilized in the synthesis of fragrances, pharmaceuticals, and advanced materials. Its unique chemical structure, combining ethyl ester and α,β-unsaturated carbonyl moieties, makes it a valuable intermediate in organic synthesis.

In recent years, the demand for Ethyl 3-Hydroxy-2-phenylacrylate has surged due to its role in green chemistry and sustainable manufacturing. Researchers are increasingly exploring its potential as a building block for biodegradable polymers and eco-friendly coatings. This aligns with the global shift toward sustainable chemicals and green synthesis, topics that dominate current scientific discourse. The compound’s ability to undergo Michael additions and esterification reactions further enhances its utility in creating complex molecular architectures.

From a commercial perspective, CAS No. 19242-50-3 is often sought after by manufacturers of flavor and fragrance ingredients. Its subtle fruity and floral notes make it a popular choice for perfumes and food additives. Additionally, its photostability and low toxicity profile have made it a preferred ingredient in cosmetic formulations, particularly in sunscreens and anti-aging creams. These attributes address growing consumer concerns about clean beauty and non-toxic skincare, which are trending topics in the beauty industry.

The pharmaceutical sector also benefits from the versatility of Ethyl 3-Hydroxy-2-phenylacrylate. It serves as a key intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and antioxidants. Recent studies have highlighted its potential in designing novel drug delivery systems, particularly for targeted therapies. This has sparked interest among researchers investigating precision medicine and nanotechnology-based therapeutics, areas that are frequently searched in academic and medical databases.

In the realm of materials science, 19242-50-3 is gaining traction as a monomer for UV-curable resins and adhesives. Its ability to polymerize under mild conditions makes it ideal for 3D printing and flexible electronics. These applications are particularly relevant given the rising popularity of additive manufacturing and wearable technology, which are among the most searched topics in engineering forums.

Despite its widespread use, handling Ethyl 3-Hydroxy-2-phenylacrylate requires adherence to standard laboratory safety protocols. Proper storage conditions—such as protection from moisture and light—are essential to maintain its stability. This emphasis on chemical safety and best practices resonates with professionals seeking reliable information on chemical handling and storage.

In summary, Ethyl 3-Hydroxy-2-phenylacrylate (CAS No. 19242-50-3) is a multifaceted compound with applications spanning fragrances, pharmaceuticals, and advanced materials. Its relevance to contemporary themes like sustainability, clean beauty, and additive manufacturing ensures its continued prominence in scientific and industrial circles. As research progresses, this compound is poised to play an even greater role in addressing modern challenges across multiple disciplines.